Cas no 894910-00-0 (2-3-(4-methoxybenzoyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridin-1-yl-N-(2-methylphenyl)acetamide)

• Product Name: 2-3-(4-methoxybenzoyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridin-1-yl-N-(2-methylphenyl)acetamide
• CAS No: 894910-00-0
• MF: C₂₆H₂₃N₃O₄
• MW: 441.478526353836
• CID: 5423522
• PubChem ID: 20929559
• Update Time: 2025-10-30

2-3-(4-methoxybenzoyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridin-1-yl-N-(2-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[3-(4-methoxybenzoyl)-7-methyl-4-oxo-1,8-naphthyridin-1-yl]-N-(2-methylphenyl)acetamide
• 894910-00-0
• 2-(3-(4-methoxybenzoyl)-7-methyl-4-oxo-1,8-naphthyridin-1(4H)-yl)-N-(o-tolyl)acetamide
• 2-[3-(4-methoxybenzoyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridin-1-yl]-N-(2-methylphenyl)acetamide
• F3411-1396
• AKOS001950983
• 3-(4-Methoxybenzoyl)-7-methyl-N-(2-methylphenyl)-4-oxo-1,8-naphthyridine-1(4H)-acetamide
• 2-3-(4-methoxybenzoyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridin-1-yl-N-(2-methylphenyl)acetamide

• Inchi： 1S/C26H23N3O4/c1-16-6-4-5-7-22(16)28-23(30)15-29-14-21(24(31)18-9-11-19(33-3)12-10-18)25(32)20-13-8-17(2)27-26(20)29/h4-14H,15H2,1-3H3,(H,28,30)
• InChI Key： XMJSPOKQIFHTDX-UHFFFAOYSA-N
• SMILES： N1(CC(NC2=CC=CC=C2C)=O)C2C(=CC=C(C)N=2)C(=O)C(C(=O)C2=CC=C(OC)C=C2)=C1

Computed Properties

• Exact Mass: 441.16885622g/mol
• Monoisotopic Mass: 441.16885622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 774
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 88.6Ų

Experimental Properties

• Density: 1.296±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 677.0±55.0 °C(Predicted)
• pka: 13.08±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-3-(4-methoxybenzoyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridin-1-yl-N-(2-methylphenyl)acetamide

Introduction to 2-3-(4-methoxybenzoyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridin-1-yl-N-(2-methylphenyl)acetamide (CAS No. 894910-00-0)

2-3-(4-methoxybenzoyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridin-1-yl-N-(2-methylphenyl)acetamide, also known by its CAS number 894910-00-0, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of naphthyridines and is characterized by its unique structural features and potential biological activities.

The molecular structure of 2-3-(4-methoxybenzoyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridin-1-yl-N-(2-methylphenyl)acetamide includes a naphthyridine core, a methoxybenzoyl group, and an acetamide moiety. These functional groups contribute to its pharmacological properties and make it a promising candidate for various therapeutic applications. The compound's structure can be represented as:

Recent studies have highlighted the potential of 2-3-(4-methoxybenzoyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridin-1-yl-N-(2-methylphenyl)acetamide in several areas of biomedical research. One of the key areas of interest is its anti-inflammatory properties. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it could be a valuable therapeutic agent for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 2-3-(4-methoxybenzoyl)-7-methyl-4-oxo-1,4-dihydro-1,8-naphthyridin-1-yl-N-(2-methylphenyl)acetamide has also been investigated for its potential as an anticancer agent. Studies have demonstrated that it can induce apoptosis in various cancer cell lines, including breast cancer and colorectal cancer cells. The mechanism of action involves the modulation of key signaling pathways such as the PI3K/Akt pathway and the MAPK pathway. These findings have opened up new avenues for the development of targeted cancer therapies.

The pharmacokinetic properties of 2-3-(4-methoxybenzoyl)-7-methyl-4-o xo - 1 , 4 - dihydro - 1 , 8 - naphthyridin - 1 - y l - N - ( 2 - methylphenyl ) acetamide have also been extensively studied. Research has shown that it has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further clinical development. Preclinical studies have demonstrated that it is well-tolerated at therapeutic doses and does not exhibit significant toxicity.

Clinical trials are currently underway to evaluate the safety and efficacy of 2 - 3 -( 4 - methoxybenzoyl ) - 7 - methyl - 4 - oxo - 1 , 4 - dihydro - 1 , 8 - naphthyridin - 1 - y l - N -( 2 - methylphenyl ) acetamide in human subjects. Early results from phase I trials have been promising, with the compound showing good tolerability and preliminary evidence of efficacy in treating inflammatory conditions and certain types of cancer. These trials are expected to provide more comprehensive data on its therapeutic potential and pave the way for its eventual approval as a new drug.

In conclusion, 2 - 3 -( 4 - methoxybenzoyl ) - 7 - methyl - 4 - oxo - 1 , 4 - dihydro - 1 , 8 - naphthyridin - 1 - y l - N -( 2 - methylphenyl ) acetamide (CAS No. 894910-00-0) is a promising compound with a wide range of potential applications in medicine. Its unique structural features and biological activities make it an attractive candidate for further research and development. As more data becomes available from ongoing clinical trials, it is likely that this compound will play an increasingly important role in the treatment of various diseases.